2-(Chloromethyl)-8-fluoroimidazo[1,2-a]pyridine

• IUPAC Name: 2-(chloromethyl)-8-fluoroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H6ClFN2/c9-4-6-5-12-3-1-2-7(10)8(12)11-6/h1-3,5H,4H2
• InChI Key: LTMCKRGRXKLJNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)F)CCl
• Molecular Formula: C8H6ClFN2
• Molecular Weight: 184.60 g/mol
• CAS No.: 1020035-40-8

Description

“2-(Chloromethyl)pyridine” is an organohalide that consists of a pyridine core bearing a chloromethyl group. It is one of three isomeric chloromethylpyridines. It is an alkylating agent and a precursor to pyridine-containing ligands.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a pyridine derivative with a halogenating agent. For example, 2-chloromethylpyridine can be synthesized by reacting 2-methylpyridine with carbon tetrachloride in the presence of a base.

Scientific Research Applications

Bioisosteric Replacement in Medicinal Chemistry

• 8-Fluoroimidazo[1,2-a]pyridine has been identified as a physicochemical mimic of imidazo[1,2-a]pyrimidine, with applications in bioisosteric replacements, particularly for the GABA(A) receptor modulators (Humphries et al., 2006).

Synthesis of Novel Derivatives

• Research has been conducted on the synthesis of new 3-Nitroimidazo[1,2-a]pyridine derivatives using SRN1 reactions, highlighting the compound's versatility in creating novel molecules with different reactivities (Vanelle et al., 2008).

Fluorescence Properties for Biomarkers

• Studies have shown that 3-hydroxymethyl imidazo[1,2-a]pyridines exhibit enhanced fluorescence properties, making them potential candidates as biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).

Application in Materials Chemistry

• The synthesis of pyrido[1,2-a]benzimidazoles, which are related to imidazo[1,2-a]pyridines, has been explored for their relevance in materials chemistry, particularly due to their fluorescence characteristics (Masters et al., 2011).

Chemosensor for Fluoride Ions

• 2,6-Bis(2-benzimidazolyl)pyridine, a compound closely related to imidazo[1,2-a]pyridines, has been employed as a chemosensor for the detection of fluoride ions, demonstrating the utility of these compounds in chemical sensing (Chetia & Iyer, 2008).

Insecticidal Applications

• The synthesis of tetrahydroimidazo[1,2-a]pyridine derivatives and their evaluation as insecticides against pea aphids have been researched, indicating the potential agricultural applications of these compounds (Zhang et al., 2010).

Imaging Agents for Alzheimer’s Disease

• Fluorinated imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated as potential imaging agents for beta-amyloid in Alzheimer's disease, underscoring their role in neurodegenerative disease research (Zeng et al., 2006).

Regioselective Fluorination

• The regioselective synthesis of 3-fluorinated imidazo[1,2-a]pyridines has been described, showcasing the compound's potential in synthetic chemistry applications (Liu et al., 2015).

Synthesis of Prazoles

• 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine, a related compound, has been synthesized as an intermediate for prazoles, which are used in treating gastric acid-related diseases (Gilbile et al., 2017).

Safety and Hazards

2-Chloromethylpyridine is harmful by ingestion, inhalation, and skin absorption. It is a severe irritant of the skin, eyes, mucous membranes, and upper respiratory tract.

Mechanism of Action

Target of Action

Compounds with a pyridine core, such as “2-(Chloromethyl)-8-fluoroimidazo[1,2-a]pyridine”, are often used as precursors to pyridine-containing ligands . These ligands can bind to various biological targets, depending on their specific structure and functional groups.

Mode of Action

As an alkylating agent , “this compound” could potentially interact with its targets by transferring its chloromethyl group to a nucleophilic site on the target molecule. This can lead to changes in the target’s structure and function.